molecular formula C12H16O B1329461 4-Methyl-4-phenylpentan-2-one CAS No. 7403-42-1

4-Methyl-4-phenylpentan-2-one

Cat. No. B1329461
CAS RN: 7403-42-1
M. Wt: 176.25 g/mol
InChI Key: PFDVPCSDZXZDMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Methyl-4-phenylpentan-2-one is a chemical compound with the CAS Number: 7403-42-1. It has a molecular weight of 176.26 and is typically in liquid form .


Molecular Structure Analysis

The molecular formula of 4-Methyl-4-phenylpentan-2-one is C12H16O . For a detailed molecular structure, it would be best to refer to a reliable chemical database or scientific literature.


Physical And Chemical Properties Analysis

4-Methyl-4-phenylpentan-2-one is a liquid at room temperature . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

    4-Methyl-4-phenylpentan-2-one

    is a chemical compound with the CAS Number: 7403-42-1 . It is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others .

    In terms of safety, it has been classified with the signal word “Warning” and hazard statements H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .

    A study was conducted to assess the skin irritation potential of 4-Methyl-4-phenylpentan-2-one using a reconstructed human epidermis (RHE) tissue model . The test substance was applied to the tissue and the viability was measured using an MTT cell viability test . The results showed that the test substance is considered to be irritant to skin if the viability after 1 hour exposure is less or equal than 50% .

    Fragrance Agents

    This compound is used as a fragrance agent . Fragrance agents are substances that impart a pleasant odor to a product or space. They are used in a variety of products, including perfumes, soaps, candles, and cleaning products.

    Electronic Chemicals

    4-Methyl-4-phenylpentan-2-one is used in the production of electronic chemicals . These chemicals are used in the manufacture of electronic components and devices, such as semiconductors, printed circuit boards, and display panels.

    Chromatography

    It’s also used in chromatography . Chromatography is a laboratory technique for the separation of a mixture into its individual components. The compound can be used as a reference standard or a target analyte in chromatographic analysis.

    Eye Irritation Studies

    This compound has been used in studies to assess eye irritation . In one such study, a Bovine Corneal Opacity and Permeability Test was conducted according to the OECD Guideline 437 . The test substance was applied to bovine corneae, and the results showed that the substance did not cause an increase in corneal opacity or permeability .

    Synthesis Reference

    4-Methyl-4-phenylpentan-2-one has been mentioned in the Journal of Organic Chemistry as a synthesis reference . This implies that it could be used as a starting material or intermediate in the synthesis of other chemical compounds .

Safety And Hazards

4-Methyl-4-phenylpentan-2-one is classified with the signal word “Warning” and has hazard statements H302, H315, H319, and H335 . This indicates that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

4-methyl-4-phenylpentan-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16O/c1-10(13)9-12(2,3)11-7-5-4-6-8-11/h4-8H,9H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PFDVPCSDZXZDMF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)CC(C)(C)C1=CC=CC=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID6064664
Record name 2-Pentanone, 4-methyl-4-phenyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID6064664
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

176.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Methyl-4-phenylpentan-2-one

CAS RN

7403-42-1
Record name 4-Methyl-4-phenyl-2-pentanone
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=7403-42-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Vetikon
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007403421
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-Pentanone, 4-methyl-4-phenyl-
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=200696
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2-Pentanone, 4-methyl-4-phenyl-
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=54368
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2-Pentanone, 4-methyl-4-phenyl-
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name 2-Pentanone, 4-methyl-4-phenyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID6064664
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-methyl-4-phenylpentan-2-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.028.189
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name VETIKON
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YS5PDT7XIC
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Synthesis routes and methods I

Procedure details

CMP can be prepared by reacting benzene with mesityl oxide to form 4-methyl-4-phenyl-2-pentanone which is then subjected to appropriate hydrogenation.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

To a slurry of AlCl3 (40.0 g, 0.3 mole) in benzene (90 mL) maintained at 10° C. under argon was added dropwise mesityl oxide (0.2 mole, 19.63 g). Upon completion of the addition the reaction was stirred at room temperature for 1.5 hours. The reaction mixture was poured onto ice/10% HCl (350 g). The organic layer was separated and the aqueous layer was extracted with ethyl acetate (100 mL). The combined organics were washed with distilled H2O, saturated NaHCO3 solution, saturated NaCl solution and dried over Na2SO4. The solvent was recovered under vacuum and the crude product (31.6 g) was vacuum distilled (b.p.=107° C. @ 3.0 mmHg) to obtain 24.5 g (69%) of the title A compound as a colorless oil. MS: (M+H)+ @ 177.
Name
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
90 mL
Type
reactant
Reaction Step One
Quantity
19.63 g
Type
reactant
Reaction Step Two

Synthesis routes and methods III

Procedure details

Mesityl oxide (5.9 g, 60.2 mmol) was added drop-wise to a solution of aluminum chloride (10.3 g, 77.4 mmol) in 100 mL of benzene at 0° C. After stirring and warming up to room temperature for 4 h, the mixture was poured to 100 mL of ice-water mixture, extracted with diethyl ether (3×15 mL), and washed with saturated sodium bicarbonate (1×15 mL) and brine (1×15 mL). After the extract was dried (MgSO4) and concentrated at reduced pressure, high-vacuum distillation of the crude afforded the title compound (7.8 g, 74% yield) as a colorless oil:
Quantity
5.9 g
Type
reactant
Reaction Step One
Quantity
10.3 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
100 mL
Type
reactant
Reaction Step Two
Yield
74%

Synthesis routes and methods IV

Procedure details

To a slurry of aluminum chloride (40.0 g, 0.3 mole) in benzene (90 ml) maintained at 10° C. under argon was added dropwise mesityl oxide (19.63 g, 0.2 mole). Upon completion of the addition the reaction was stirred at room temperature for 1.5 hours. The reaction mixture was poured onto ice/10% HCl (350 g). The organic layer was separated and the aqueous layer was extracted with ethyl acetate (100 ml). The combined organics were washed with distilled water, saturated sodium hydrogen carbonate solution, saturated sodium chloride solution and dried over sodium sulfate. The solvent was evaporated under vacuum and the crude product (31.6 g) was vacuum distilled (b.p.=107° C. at 3.0 mmHg) to obtain 24.5 g of the title A compound as a colorless oil. 1H NMR (CDCl3) δ 7.38-7.19 (m, 5H), 2.74 (s, 2H), 1.80 (s, 3H), 1.43 (s, 6H). 13C NMR (CDCl 3) δ 207.94, 148.16, 128.26, 125.95, 125.46, 56.96, 37.29, 31.76, 28.88.
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
90 mL
Type
reactant
Reaction Step One
Quantity
19.63 g
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-Methyl-4-phenylpentan-2-one
Reactant of Route 2
Reactant of Route 2
4-Methyl-4-phenylpentan-2-one
Reactant of Route 3
Reactant of Route 3
4-Methyl-4-phenylpentan-2-one
Reactant of Route 4
Reactant of Route 4
4-Methyl-4-phenylpentan-2-one
Reactant of Route 5
Reactant of Route 5
4-Methyl-4-phenylpentan-2-one
Reactant of Route 6
Reactant of Route 6
4-Methyl-4-phenylpentan-2-one

Citations

For This Compound
19
Citations
GMK Hughes - Journal of the Chemical Society (Resumed), 1958 - pubs.rsc.org
… Reduction of 2-methyl- l-phenylpent-len-3-one gave 2-methyl-l-phenylpentane, and of 4-methyl-4-phenylpentan2-one gave 2-methyl-2-phenylpentane. Methyl-3- and -4-phenylpentane …
Number of citations: 3 pubs.rsc.org
W Baker, RF Curtis, JFW McOmie, LW Olive… - Journal of the Chemical …, 1958 - pubs.rsc.org
… methyl-a-phenylpropionic acid (IX) (19%) ; 4-methyl-4-phenylpentan-2-one (VIII) (39%) ; and … and mixed mp 246'1, and the second was characterised as 4-methyl-4-phenylpentan-2-one …
Number of citations: 2 pubs.rsc.org
BH Lipshutz, RS Wilhelm… - The Journal of Organic …, 1984 - ACS Publications
… indicated formation of 4-methyl4- phenylpentan-2-one in 1% … VPCanalysis indicatedformation of 4-methyl4-phenylpentan-2-one in … of 4-methyl-4phenylpentan-2-one to the extent of 8%. …
Number of citations: 133 pubs.acs.org
RC Cookson, DE Sadler, K Salisbury - Journal of the Chemical Society …, 1981 - pubs.rsc.org
1,1-Dicyano-2-methyl-4-phenylbut-1-ene (4), on uv irradiation in solution, yields two products, 3,3-dicyano-2-methyl-4-phenylbut-1-ene (5) and 1-dicyanomethyl-1-methylindane (6). …
Number of citations: 16 pubs.rsc.org
K IMAI, Y KAWAZOE, T TAGUCHI - Chemical and Pharmaceutical …, 1976 - jstage.jst.go.jp
… The NMR spectrum of 4—methyl—4—phenylpentan-2—one oxime (10) shows signals due to (is-methylene at 2.49 (s) and 2.73 (5) ppm in ratio of about 9: 1, indicating that the …
Number of citations: 8 www.jstage.jst.go.jp
R Marturano - 2001 - search.proquest.com
The'ene'reaction is a pericyclic reaction related to the Diels-Alder reaction. It can be used to synthesise products of commercial importance. An example is its use to attach a'succinic …
Number of citations: 1 search.proquest.com
CS Cho, S Motofusa, K Ohe, S Uemura - Bulletin of the Chemical …, 1996 - journal.csj.jp
Triarylstibines react with α,β-unsaturated ketones and aldehydes in acetic acid at room temperature in the presence of AgOAc and a catalytic amount of Pd(OAc) 2 to afford the …
Number of citations: 71 www.journal.csj.jp
X Zhu, D Zhou, L Cang, Y Wang - Journal of Soils and Sediments, 2012 - Springer
… After irradiation for 30 min, the intermediates were identified to be 4-methyl-4-phenylpentan-2-one (A), biphenyl (B), 4-methoxybiphenyl (C), 3-chlorodiphenylmethane (D), 2-…
Number of citations: 38 link.springer.com
CS Cho, S Motofusa, K Ohe, S Uemura… - The Journal of Organic …, 1995 - ACS Publications
A remarkable catalytic effect of antimony (III) chloride is disclosed in palladium (0)-catalyzed conjugate addition of aromatics to,/3-unsaturated ketones and aldehydes with sodium …
Number of citations: 144 pubs.acs.org
MC Pirrung, H Liu, AT Morehead - Journal of the American …, 2002 - ACS Publications
… 1-Diazo-4-methyl-4-phenylpentan-2-one (5). Oxalyl chloride (3.05 g, 2.10 mL, 24.0 mmol) … 1-Diazo 4-methyl 4-phenylpentan-2-one (100.2 mg, 0.495 mmol) was dissolved in 50 mL of …
Number of citations: 171 pubs.acs.org

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.